Cas no 2228390-45-0 (2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene)

2-Bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene is a halogenated aromatic compound featuring a bromine substituent at the 2-position and a trifluoromethyl group at the 4-position of the benzene ring, with a but-3-yn-1-yl side chain. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, due to the reactive bromine and alkyne functionalities. The trifluoromethyl group enhances its utility in pharmaceutical and agrochemical applications by contributing to metabolic stability and lipophilicity. Its well-defined reactivity profile and compatibility with various reaction conditions make it valuable for constructing complex molecular architectures in medicinal chemistry and materials science.

2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene structure

2228390-45-0 structure

Product Name:2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene

CAS No:2228390-45-0

MF:C₁₁H₈BrF₃

MW:277.080432891846

CID:6428475

PubChem ID:165633225

Update Time:2025-08-02

2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene
- 2228390-45-0
- EN300-1940590
- Inchi： 1S/C11H8BrF3/c1-2-3-4-8-5-6-9(7-10(8)12)11(13,14)15/h1,5-7H,3-4H2
- InChI Key： QQAKZXZKVAVTEL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C=CC=1CCC#C

Computed Properties

Exact Mass: 275.97615g/mol
Monoisotopic Mass: 275.97615g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 0Å²

2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1940590-0.05g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	0.05g	$983.0	2023-09-17
Enamine	EN300-1940590-0.1g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	0.1g	$1031.0	2023-09-17
Enamine	EN300-1940590-0.25g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	0.25g	$1078.0	2023-09-17
Enamine	EN300-1940590-0.5g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	0.5g	$1124.0	2023-09-17
Enamine	EN300-1940590-1.0g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	1g	$1172.0	2023-06-03
Enamine	EN300-1940590-2.5g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	2.5g	$2295.0	2023-09-17
Enamine	EN300-1940590-5.0g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	5g	$3396.0	2023-06-03
Enamine	EN300-1940590-10.0g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	10g	$5037.0	2023-06-03
Enamine	EN300-1940590-1g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	1g	$1172.0	2023-09-17
Enamine	EN300-1940590-5g	2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene	2228390-45-0	5g	$3396.0	2023-09-17

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Additional information on 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene

Research Briefing on 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene (CAS: 2228390-45-0)

The compound 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene (CAS: 2228390-45-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene as a versatile building block in organic synthesis. The presence of both a bromo substituent and an alkyne moiety in the molecule allows for diverse functionalization through cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura couplings. These reactions enable the construction of complex molecular architectures, which are often sought after in medicinal chemistry for the development of novel therapeutics.

In addition to its synthetic applications, this compound has been investigated for its potential biological activity. The trifluoromethyl group, a common pharmacophore in drug design, is known to enhance the metabolic stability and bioavailability of small molecules. Preliminary studies suggest that derivatives of 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene may exhibit activity against specific biological targets, although further validation is required to confirm these findings.

One notable study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of kinase inhibitors. The researchers demonstrated that the alkyne functionality could be efficiently utilized in click chemistry reactions to generate a library of compounds with varying inhibitory profiles. This approach underscores the compound's potential as a scaffold for the discovery of new kinase-targeted therapies.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. The incorporation of fluorine-18 into the trifluoromethyl group has been proposed as a strategy for creating radiolabeled analogs, which could be used for imaging studies in oncology and neurology. Early-stage research in this direction has shown promising results, but additional optimization is needed to improve the pharmacokinetic properties of these tracers.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene. Recent efforts have focused on optimizing reaction conditions to improve yield and selectivity, with some success reported in the use of flow chemistry techniques. These developments are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, 2-bromo-1-(but-3-yn-1-yl)-4-(trifluoromethyl)benzene (CAS: 2228390-45-0) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations, and preliminary studies suggest potential biological relevance. Continued research is warranted to fully explore its therapeutic and diagnostic potential.